
A Comparative Analysis of the Shock Sensitivity
of Nitroguanidine and Other Insensitive

Explosives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitroguanidine

Cat. No.: B056551 Get Quote

For researchers and professionals in energetic materials development, understanding the

relative shock sensitivity of explosives is paramount for ensuring safety and performance. This

guide provides a detailed comparison of the shock sensitivity of nitroguanidine (NQ) with

other notable insensitive explosives: 1,3,5-triamino-2,4,6-trinitrobenzene (TATB), 3-nitro-1,2,4-

triazol-5-one (NTO), and 1,1-diamino-2,2-dinitroethene (DADNE), also known as FOX-7.

Nitroguanidine is recognized for its remarkably low sensitivity to mechanical stimuli and shock

waves, a characteristic that makes it a valuable component in insensitive munitions (IM) and

low-vulnerability ammunition (LOVA) formulations.[1] This guide presents quantitative data from

standardized tests, details of the experimental methodologies used to obtain this data, and a

visual representation of the comparative sensitivities to aid in material selection and formulation

development.

Quantitative Comparison of Shock Sensitivity
The following table summarizes key shock and impact sensitivity data for nitroguanidine and

other selected insensitive explosives. The data has been compiled from various sources, and

efforts have been made to present values from comparable test methodologies. It is important

to note that sensitivity values can be influenced by factors such as crystal size, density, and the

presence of binders or other ingredients in formulations.
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Explosive
Chemical
Formula

Shock
Sensitivity
(P₅₀, kbar)

Impact
Sensitivity
(H₅₀, cm)

BAM Impact
Sensitivity
(J)

Critical
Initiation
Energy
(J/cm²)

Nitroguanidin

e (NQ)
CH₄N₄O₂

High (Very

Insensitive)¹
> 100² 15 - 22.5³ 115

TATB C₆H₆N₆O₆ ~70 > 177[2] > 50 180

NTO C₂H₂N₄O₃ Moderate 55 13 Not Available

DADNE

(FOX-7)
C₂H₄N₄O₄

Moderate to

High
50 7.5 Not Available

¹ Precise P₅₀ values for nitroguanidine from the Large-Scale Gap Test are not consistently

reported in publicly available literature, but it is widely characterized as being very insensitive to

shock.[3][4] Some studies note that small differences in loading densities can result in large

differences in critical gap thicknesses.[4] ² H₅₀ values can vary based on the specific test

apparatus and methodology. The value for Nitroguanidine is often cited as being very high,

indicating low sensitivity. ³ BAM Impact Sensitivity for formulations containing Nitroguanidine.

[5]

Experimental Protocols
The data presented in this guide is primarily derived from two standardized tests: the Large-

Scale Gap Test (LSGT) for shock sensitivity and the Drop Weight Impact Test (such as the

BAM Fallhammer test) for impact sensitivity.

Large-Scale Gap Test (LSGT)
The NOL (Naval Ordnance Laboratory) Large-Scale Gap Test is a widely accepted method for

determining the shock sensitivity of explosives.[3][5][6] The test determines the thickness of an

inert barrier (the "gap") that will result in a 50% probability of initiating a detonation in the

explosive sample when subjected to the shock from a standard donor charge.

Experimental Setup:
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Donor Charge: A standard explosive charge (e.g., pressed pentolite or tetryl) with known

detonation characteristics.[7]

Attenuator (Gap): A series of calibrated inert discs, typically made of polymethyl methacrylate

(PMMA) or cellulose acetate, are placed between the donor and the acceptor.[8] The

thickness of this gap is varied throughout the testing.

Acceptor Charge: The explosive material being tested, confined in a standardized steel tube.

[3]

Witness Plate: A steel plate placed at the end of the acceptor charge. A clean hole punched

through the witness plate is the primary criterion for a "go" (detonation).[7]

Procedure:

The donor, gap, and acceptor charges are assembled in a rigid, aligned fixture.

The donor charge is initiated by a detonator.

The resulting shock wave propagates through the donor and into the inert gap material.

The shock is attenuated as it passes through the gap.

The attenuated shock emerges from the gap and impacts the acceptor charge.

The outcome (detonation or no detonation) is determined by examining the witness plate.

The "up-and-down" or Bruceton method is typically used to determine the gap thickness at

which there is a 50% probability of detonation (the 50% point or critical gap).[5] This value is

then often correlated to a critical initiation pressure (P₅₀).

Drop Weight Impact Test (BAM Method)
The BAM (Bundesanstalt für Materialforschung und -prüfung) Fallhammer test is a standard

method for determining the sensitivity of an explosive to impact.[9][10][11] The test measures

the minimum energy required to cause an explosion, flame, or other reaction in a sample when

a standard weight is dropped from a specific height.
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Experimental Setup:

Fallhammer Apparatus: Consists of a rigid base, an anvil, a guiding system for a drop weight,

and the drop weight itself.[12] Standard weights can range from 0.25 kg to 10 kg.[13]

Sample Assembly: A small amount of the explosive sample (typically around 40 mm³) is

placed between two steel cylinders which are centered by a guide ring.[12][13]

Procedure:

A prepared sample of the explosive is placed in the sample assembly on the anvil.

A drop weight of a specified mass is raised to a known height.

The weight is released and allowed to fall, striking the upper steel cylinder of the sample

assembly.

The result is observed for any signs of reaction, such as an audible report, flame, or smoke.

The test is repeated multiple times at various drop heights.

The "up-and-down" method or other statistical approaches are used to determine the height

at which there is a 50% probability of a reaction (H₅₀). This height, along with the mass of the

drop weight, is used to calculate the impact energy in Joules.

Comparative Sensitivity and Logical Relationships
The following diagram illustrates the relative shock sensitivity of nitroguanidine and the other

insensitive explosives discussed. The arrangement is based on the general understanding of

their sensitivity, with the least sensitive explosives positioned higher.
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Relative shock sensitivity of selected insensitive explosives.

Conclusion
Nitroguanidine exhibits a high degree of insensitivity to shock and impact, making it a critical

component in the development of safer and more reliable energetic materials. Its shock

sensitivity is comparable to, and in some cases superior to, other well-known insensitive

explosives like NTO and DADNE. While TATB remains one of the most insensitive explosives

known, nitroguanidine offers a valuable balance of low sensitivity and energetic performance,

securing its role in advanced explosive and propellant formulations. The quantitative data and

experimental protocols provided in this guide offer a foundation for informed decision-making in

the research and development of next-generation insensitive munitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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